Cas no 850906-16-0 (5-(4-chlorophenyl)methoxy-2-(4-methylphenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one)

• Product name: 5-(4-chlorophenyl)methoxy-2-(4-methylphenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one
• CAS No: 850906-16-0
• MF: C₂₄H₂₂ClNO₂
• MW: 391.889985561371
• CID: 5916881
• PubChem ID: 2152067

5-(4-chlorophenyl)methoxy-2-(4-methylphenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 5-[(4-chlorophenyl)methoxy]-3,4-dihydro-2-[(4-methylphenyl)methyl]-
• AKOS024583197
• 5-((4-chlorobenzyl)oxy)-2-(4-methylbenzyl)-3,4-dihydroisoquinolin-1(2H)-one
• F0556-0369
• 850906-16-0
• 5-[(4-chlorophenyl)methoxy]-2-[(4-methylphenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-1-one
• 5-[(4-chlorophenyl)methoxy]-2-[(4-methylphenyl)methyl]-3,4-dihydroisoquinolin-1-one
• 5-(4-chlorophenyl)methoxy-2-(4-methylphenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one

• Inchi： 1S/C24H22ClNO2/c1-17-5-7-18(8-6-17)15-26-14-13-21-22(24(26)27)3-2-4-23(21)28-16-19-9-11-20(25)12-10-19/h2-12H,13-16H2,1H3
• InChI Key： GXMYZXUNKJIMKJ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(OCC3=CC=C(Cl)C=C3)=CC=C2)CCN1CC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 391.1339066g/mol
• Monoisotopic Mass: 391.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 5.4

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 590.0±50.0 °C(Predicted)
• pka: -1.88±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines

Additional information on 5-(4-chlorophenyl)methoxy-2-(4-methylphenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one

5-(4-Chlorophenyl)Methoxy-2-(4-Methylphenyl)Methyl-1,2,3,4-Tetrahydroisoquinolin-1-One: A Comprehensive Overview

5-(4-Chlorophenyl)Methoxy-2-(4-Methylphenyl)Methyl-1,2,3,4-Tetrahydroisoquinolin-1-One, also known by its CAS number 850906-16-0, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinolines, which are bicyclic structures composed of a benzene ring fused to a pyridine ring. The isoquinoline framework is known for its diverse biological activities and has been extensively studied for its potential applications in drug discovery.

The molecular structure of 5-(4-Chlorophenyl)Methoxy-2-(4-Methylphenyl)Methyl-1,2,3,4-Tetrahydroisoquinolin-1-One features several key functional groups that contribute to its chemical and biological properties. The presence of a methoxy group at the 5-position and a methyl group at the 2-position introduces steric and electronic effects that can influence the compound's reactivity and bioavailability. Additionally, the tetrahydroisoquinolinone moiety provides a rigid scaffold that is often associated with favorable pharmacokinetic profiles.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Researchers have explored its ability to modulate various cellular pathways, including those involved in inflammation, oxidative stress, and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(4-Chlorophenyl)Methoxy-2-(4-Methylphenyl)Methyl-1,2,3,4-Tetrahydroisoquinolin-1-One exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX)-2 and nitric oxide (NO) production in macrophage cells.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the isoquinoline core. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the tetrahydroisoquinolinone framework with high enantioselectivity. For example, a 2023 report in Nature Communications described the use of palladium-catalyzed cross-coupling reactions to assemble the molecule's complex architecture in fewer steps than traditional methods.

In terms of applications, 5-(4-Chlorophenyl)Methoxy-2-(4-Methylphenyl)Methyl-1,2,3,4-Tetrahydroisoquinolin-1-One has shown promise as a candidate for drug delivery systems due to its ability to penetrate cellular membranes. Preclinical studies have indicated that it may serve as a prodrug for targeted delivery of therapeutic agents to specific tissues or organs. Furthermore, its stability under physiological conditions makes it an attractive option for long-term therapeutic interventions.

The pharmacokinetic properties of this compound have also been extensively investigated. A 2023 study conducted by researchers at the University of California revealed that 5-(4-Chlorophenyl)Methoxy-2-(4-Methylphenyl)Methyl-1,2,3,4-Tetrahydroisoquinolin-1-One exhibits favorable absorption and distribution characteristics in rodents. These findings suggest that it may have potential as an orally bioavailable drug candidate.

In conclusion, CAS No: 850906-16-0, or 5-(4-Chlorophenyl)Methoxy-2-(4-Methylphenyl)Methyl-1,2,3,4-Tetrahydroisoquinolin-1-One, represents a significant advancement in organic synthesis and drug discovery. Its unique structural features and promising biological activities position it as a valuable tool for researchers in various scientific disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the development of innovative therapeutic strategies.